Cas no 61948-59-2 (2,4-Dichloro-5-methoxyquinazoline)

2,4-Dichloro-5-methoxyquinazoline is a versatile heterocyclic compound used primarily as an intermediate in organic synthesis and pharmaceutical research. Its dichloro and methoxy functional groups make it a valuable precursor for further derivatization, enabling the development of biologically active molecules, particularly in medicinal chemistry. The compound's reactivity at the 2- and 4-positions allows selective substitution, facilitating the synthesis of quinazoline-based scaffolds. Its stability under standard storage conditions and high purity make it suitable for precise synthetic applications. Researchers value this compound for its role in constructing pharmacophores, including kinase inhibitors and other therapeutic agents, due to its well-defined reactivity profile and consistent performance in cross-coupling and nucleophilic substitution reactions.
2,4-Dichloro-5-methoxyquinazoline structure
61948-59-2 structure
Product Name:2,4-Dichloro-5-methoxyquinazoline
CAS No:61948-59-2
MF:C9H6Cl2N2O
MW:229.062739849091
MDL:MFCD10697887
CID:843849
PubChem ID:12320019
Update Time:2025-05-27

2,4-Dichloro-5-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5-methoxyquinazoline
    • 2,4-DICHLORO-5METHOXYQUINAZOLINE
    • 2,4-dichloro-5-methoxy-quinazoline
    • Quinazoline, 2,4-dichloro-5-methoxy-
    • AK113692
    • CVILQLUABMGXTG-UHFFFAOYSA-N
    • FCH1401033
    • OR305600
    • AX8167290
    • EN300-3565590
    • SY033020
    • P10978
    • AKOS016009797
    • PB43168
    • 61948-59-2
    • DB-073032
    • C9H6Cl2N2O
    • CS-0019255
    • SCHEMBL1478324
    • AS-50730
    • MFCD10697887
    • Z1269197407
    • MDL: MFCD10697887
    • Inchi: 1S/C9H6Cl2N2O/c1-14-6-4-2-3-5-7(6)8(10)13-9(11)12-5/h2-4H,1H3
    • InChI Key: CVILQLUABMGXTG-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=CC=CC2=NC(=N1)Cl)OC

Computed Properties

  • Exact Mass: 227.98588
  • Monoisotopic Mass: 227.9857182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.450
  • Melting Point: 165-166 ºC
  • PSA: 35.01

2,4-Dichloro-5-methoxyquinazoline Pricemore >>

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TRC
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